Cas no 646513-23-7 (L-Valine,L-isoleucyl-L-leucyl-L-glutaminylglycyl-L-prolyl-L-alanyl-L-lysyl-L-prolyl-)

L-Valine,L-isoleucyl-L-leucyl-L-glutaminylglycyl-L-prolyl-L-alanyl-L-lysyl-L-prolyl- structure
646513-23-7 structure
Product Name:L-Valine,L-isoleucyl-L-leucyl-L-glutaminylglycyl-L-prolyl-L-alanyl-L-lysyl-L-prolyl-
CAS No:646513-23-7
MF:C43H75N11O11
MW:922.122710466385
CID:420183
Update Time:2024-01-29

L-Valine,L-isoleucyl-L-leucyl-L-glutaminylglycyl-L-prolyl-L-alanyl-L-lysyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine,L-isoleucyl-L-leucyl-L-glutaminylglycyl-L-prolyl-L-alanyl-L-lysyl-L-prolyl-
    • L-Valine, L-isoleucyl-L-leucyl-L-glutaminylglycyl-L-prolyl-L-alanyl-L-lysyl-L-prolyl- (9CI)
    • Inchi: 1S/C43H75N11O11/c1-8-25(6)34(46)41(62)51-29(21-23(2)3)38(59)49-27(16-17-32(45)55)37(58)47-22-33(56)53-19-11-14-30(53)39(60)48-26(7)36(57)50-28(13-9-10-18-44)42(63)54-20-12-15-31(54)40(61)52-35(24(4)5)43(64)65/h23-31,34-35H,8-22,44,46H2,1-7H3,(H2,45,55)(H,47,58)(H,48,60)(H,49,59)(H,50,57)(H,51,62)(H,52,61)(H,64,65)/t25-,26-,27-,28-,29-,30-,31-,34-,35-/m0/s1
    • InChI Key: MBFFSXNEVMWABE-WAJLRALXSA-N
    • SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)CNC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

  • Exact Mass: 921.56525

Experimental Properties

  • Density: 1.230±0.06 g/cm3(Predicted)
  • Boiling Point: 1308.9±65.0 °C(Predicted)
  • PSA: 347.65
  • pka: 3.70±0.10(Predicted)
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